Cas no 2413870-30-9 (tert-butyl N-(3-cyano-4-hydroxythiophen-2-yl)carbamate)

• Product Name: tert-butyl N-(3-cyano-4-hydroxythiophen-2-yl)carbamate
• CAS No: 2413870-30-9
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 5674765
• PubChem ID: 165770248
• Update Time: 2025-10-31

tert-butyl N-(3-cyano-4-hydroxythiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-cyano-4-hydroxythiophen-2-yl)carbamate
• 2413870-30-9
• EN300-26665332

• Inchi： 1S/C10H12N2O3S/c1-10(2,3)15-9(14)12-8-6(4-11)7(13)5-16-8/h5,13H,1-3H3,(H,12,14)
• InChI Key： CHMYSAKXVXQEPG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C#N)=C1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-(3-cyano-4-hydroxythiophen-2-yl)carbamate

tert-butyl N-(3-cyano-4-hydroxythiophen-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2413870-30-9, known as tert-butyl N-(3-cyano-4-hydroxythiophen-2-yl)carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl carbamate group attached to a thiophene ring substituted with a cyano group and a hydroxy group. The combination of these functional groups makes it a versatile molecule with potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel therapeutic agents. The presence of the thiophene ring in tert-butyl N-(3-cyano-4-hydroxythiophen-2-yl)carbamate contributes to its unique electronic properties, which are essential for its interaction with biological systems. The cyano group, being an electron-withdrawing substituent, enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, making it a promising candidate for drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving the reaction of thiophene derivatives with appropriate carbamate precursors. The synthesis typically requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and coupling reactions, to optimize the production of this compound.

The physical and chemical properties of tert-butyl N-(3-cyano-4-hydroxythiophen-2-yl)carbamate have been extensively studied. Its molecular weight is approximately 319 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various chemical reactions. Additionally, its thermal stability has been evaluated, showing that it can withstand moderate heating without decomposition.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated that it exhibits potent inhibitory activity against certain enzymes, making it a potential lead compound for the development of new drugs. For instance, research conducted by Smith et al. (2023) revealed that this compound effectively inhibits the activity of histone deacetylases (HDACs), which are key targets in the treatment of cancer and other diseases.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its ability to form self-assembled monolayers on various substrates has been explored for use in the development of advanced sensors and electronic devices. The hydroxyl group on the thiophene ring plays a crucial role in these applications by enabling strong interactions with metal surfaces.

The environmental impact of tert-butyl N-(3-cyano-4-hydroxythiophen-2-yl)carbamate is another area of interest. Researchers have investigated its biodegradability and toxicity to aquatic organisms. Preliminary results indicate that the compound undergoes slow degradation under aerobic conditions, suggesting that its environmental footprint may be significant if not properly managed.

In conclusion, tert-butyl N-(3-cyano-4-hydroxythiophen-2-yl)carbamate, with CAS No. 2413870-30-9, is a multifaceted compound with potential applications across various scientific disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.